2-(5-Fluoro-1,3-benzothiazol-2-yl)acetonitrile

• IUPAC Name: 2-(5-fluoro-1,3-benzothiazol-2-yl)acetonitrile
• InChI: InChI=1S/C9H5FN2S/c10-6-1-2-8-7(5-6)12-9(13-8)3-4-11/h1-2,5H,3H2
• InChI Key: XENWBWWEEDAWOZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)N=C(S2)CC#N
• Molecular Formula: C9H5FN2S
• Molecular Weight: 192.21 g/mol
• CAS RN: 157764-05-1

Description

“2-(5-Fluoro-1,3-benzothiazol-2-yl)acetonitrile” is a derivative of benzothiazole. Benzothiazole is a privileged scaffold in the field of synthetic and medicinal chemistry. Its derivatives and metal complexes possess a wide range of pharmacological properties and high degree of structural diversity.

Synthesis Analysis

The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions. The 2nd position of benzothiazole is the most active site that makes 2-arylbenzothiazole as felicitous scaffolds in pharmaceutical chemistry.

Molecular Structure Analysis

The carbon at the 2nd position of benzothiazole is the most active site from a synthetic and medicinal point of view. As per the structure-activity relationship, changes in the functional group at the 2nd position induce a significant change in the biological activity of compounds.

Chemical Reactions Analysis

The synthetic approaches to these heterocycles include both traditional multistep reactions and one-pot atom economy processes using green chemistry principles and easily available reagents. Special attention is paid to the methods of the thiazole ring closure and chemical modification by the introduction of pharmacophore groups.

Scientific Research Applications

Anti-Tubercular Activity

Benzothiazole derivatives have been investigated for their anti-tubercular potential. Recent synthetic developments have led to the discovery of new benzothiazole-based compounds with inhibitory activity against Mycobacterium tuberculosis. . Further studies have explored the structure-activity relationships and molecular docking of these derivatives to identify potent inhibitors against the target protein DprE1.

Anti-Microbial Properties

Benzothiazole compounds have demonstrated antimicrobial activity against various pathogens. While specific data on 2-(5-Fluoro-1,3-benzothiazol-2-yl)acetonitrile is limited, it’s worth exploring its potential as an antimicrobial agent. .

Anti-Inflammatory and Anti-Ulcer Effects

Inflammation plays a crucial role in various diseases. Benzothiazoles have been investigated for their anti-inflammatory properties. .

Antitumor and Anticancer Activity

Benzothiazole derivatives have shown promise as potential antitumor and anticancer agents. Their mechanisms of action involve targeting cancer cells, inhibiting proliferation, and inducing apoptosis. .

Acaricidal Activity

Benzothiazoles have been studied for their acaricidal properties, particularly against agricultural pests. .

Mechanism of Action

Target of Action

The primary target of 2-(5-Fluoro-1,3-benzothiazol-2-yl)acetonitrile is the DprE1 enzyme . This enzyme plays a crucial role in the cell wall biosynthesis of Mycobacterium tuberculosis, the bacterium responsible for tuberculosis .

Mode of Action

The compound interacts with its target, the DprE1 enzyme, inhibiting its function . This interaction disrupts the normal functioning of the bacterium’s cell wall biosynthesis, leading to its eventual death .

Biochemical Pathways

The inhibition of the DprE1 enzyme disrupts the cell wall biosynthesis pathway in Mycobacterium tuberculosis . This disruption affects the integrity of the bacterial cell wall, leading to the bacterium’s inability to maintain its structure and perform essential functions .

Pharmacokinetics

The compound’s solubility in water is reported to be low , which could impact its bioavailability.

Result of Action

The result of the action of 2-(5-Fluoro-1,3-benzothiazol-2-yl)acetonitrile is the inhibition of the growth of Mycobacterium tuberculosis . By inhibiting the DprE1 enzyme, the compound disrupts the bacterium’s cell wall biosynthesis, leading to cell death .

Future Directions

The extensive significance of benzo-fused heterocyclic moieties formation has led to broad and valuable different approaches for their synthesis. This suggests that there is ongoing research in this field to make more potent biologically active benzothiazole-based drugs.